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Compound of Interest

Compound Name: o-Tolidine

Cat. No.: B045760

An In-depth Technical Guide to o-Tolidine

Core Substance Identification

o-Tolidine, also known as 3,3'-dimethylbenzidine, is an organic compound that has historically
seen wide application as a reagent in analytical chemistry and as an intermediate in the
synthesis of dyes. This guide provides a comprehensive overview of its fundamental properties,
applications, and relevant experimental protocols for researchers, scientists, and drug
development professionals.

Identifier Value Citation
CAS Number 119-93-7 [11[2]13]14]
Molecular Formula C14H16N2 [1]I2]
Molecular Weight 212.29 g/mol [2][4]

Orthotolidine, 3,3'-
Synonyms Dimethylbenzidine, 4,4'- [2][3]
Diamino-3,3'-dimethylbiphenyl

Physicochemical Properties

o-Tolidine is a crystalline solid, appearing as white to reddish crystals or powder, which may
darken upon exposure to air.[5] It is slightly soluble in water but soluble in alcohol and ether.[6]
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Property Value Citation
Melting Point 128 -131 °C [11[7118]
Boiling Point 200 °C [1]
Flash Point 100 °C (closed cup) [1][8]
Solubility in Water Slightly soluble [319]

Applications in Research and Development

o

-Tolidine has been utilized in various analytical and synthetic applications:

Colorimetric Reagent: It is a sensitive colorimetric reagent for the detection of gold and free
chlorine in water.[4][8][9]

Dye and Pigment Intermediate: It serves as a precursor in the manufacturing of azo dyes
and pigments for textiles, leather, and paper.[6][7][9]

Analytical Chemistry: It has been employed in clinical laboratories for tests such as the
determination of blood glucose and the presumptive identification of blood.[6][10][11][12]

Biological Stains: o-Tolidine is a component of the biological stain Trypan Blue.[6]

Experimental Protocols
Colorimetric Detection of Residual Chlorine

The o-tolidine method is a colorimetric technique for the quantitative determination of free and

total residual chlorine in water. The method is based on the oxidation of o-tolidine by chlorine,

which produces a yellow-colored holoquinone. The intensity of the color is proportional to the

chlorine concentration.[13][14]

Reagent Preparation (Acidic o-Tolidine Solution):

Weigh 1.0 g of o-tolidine (the dihydrochloride salt is often preferred for better solubility).

In a fume hood, dissolve the o-tolidine in 150 mL of concentrated hydrochloric acid.
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¢ Dilute the solution to 1 liter with deionized water.

o Store the reagent in a dark, glass-stoppered bottle. The solution is stable for approximately
six months.[13]

Protocol for Total Residual Chlorine:

o Take a 10 mL water sample in a clean test tube or cuvette.
e Add 0.5 mL of the acidic o-tolidine reagent to the sample.
e Mix the solution by inverting the tube a few times.

e The reaction with free residual chlorine is almost instantaneous, while the reaction with
combined residual chlorine is slower. This time-dependent color development allows for
differentiation between free and total residual chlorine.

e The color intensity is measured using a spectrophotometer or a visual color comparator.[13]

Quantitative Data Summary for Residual Chlorine in Greywater:

Parameter Batch Method Sequential Injection Method
Linear Range 0-3.0mg Cl2/L 0-5.0 mg Cl2/L
Limit of Quantification 0.2 mg Cl2/L 0.5 mg Cl2/L

Note: The reaction of o-tolidine with chlorine can be slower in complex matrices like greywater.
For accurate analysis in such samples, filtration may be required. Samples with high Total
Organic Carbon (TOC) may not be suitable for this method.[13]

Presumptive ldentification of Blood

The orthotolidine test can be used for the presumptive identification of bloodstains. The iron in
hemoglobin has peroxidase-like activity, which liberates oxygen from hydrogen peroxide. This
oxygen then oxidizes the o-tolidine, resulting in a color change.[10]

Reagent Preparation:
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e Orthotolidine Solution (100 mL):

o

1.5 grams orthotolidine

40 mL ethanol

[¢]

[¢]

30 mL glacial acetic acid

30 mL distilled water

[e]

» 3% Hydrogen Peroxide (stored in a dark bottle)[10]
Procedure:

A positive result is indicated by the development of a green or blue color within 10 seconds. A
negative result remains yellow. This test is highly sensitive and can detect blood at high
dilutions.[10]

Diagrams
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Workflow for Colorimetric Detection of Residual Chlorine
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Caption: General experimental workflow for the colorimetric detection of residual chlorine.
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Oxidation of o-Tolidine by Residual Chlorine

Residual Chlorine (Oxidizing Agent)

Reacts with
Yellow Holoquinone

Click to download full resolution via product page

o-Tolidine
(Colorless)

Caption: Oxidation of o-Tolidine by residual chlorine to form a yellow holoquinone.

Safety and Handling

o-Tolidine is considered toxic and is classified as a Group 2B carcinogen by the IARC,
meaning it is "possibly carcinogenic to humans".[3] Animal studies have indicated that
exposure to o-tolidine can lead to the development of tumors.[3] It can be absorbed through
the skin, and inhalation may cause respiratory irritation.[6]

Precautionary Measures:

» Handling: Use in a well-ventilated area, preferably under a chemical fume hood.[15][16]
Avoid formation of dust and aerosols.[16]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[15][16]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[15]

» Disposal: Dispose of waste according to local regulations. Do not let this chemical enter the
environment.[16]

This technical guide provides a foundational understanding of o-tolidine for professionals in
research and drug development. Due to its potential health hazards, it is imperative to adhere
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to strict safety protocols when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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